2-(Diethylamino)pentanenitrile

• CAS RN: 19340-91-1
• Molecular Formula: C9H18N2
• Molecular Weight: 154.25 g/mol
• IUPAC Name: 2-(diethylamino)pentanenitrile
• InChI: InChI=1S/C9H18N2/c1-4-7-9(8-10)11(5-2)6-3/h9H,4-7H2,1-3H3
• InChI Key: MFLABFGDZXEMBX-UHFFFAOYSA-N
• SMILES: CCCC(C#N)N(CC)CC
• synonyms: 2-(Diethylamino)-pentanenitrile

Description

2-(Diethylamino)pentanenitrile is a chemical compound that is widely used in scientific research. It is a colorless liquid that is soluble in water and organic solvents. This compound is also known as DEPN and is used in the synthesis of various organic compounds.

Mechanism of Action

The mechanism of action of 2-(Diethylamino)pentanenitrile is not well understood. However, it is believed to act as a nucleophile in various organic reactions. It can also form complexes with metal ions, which can be used in catalysis. The unique properties of DEPN make it an essential compound in the field of organic chemistry.
Biochemical and Physiological Effects:
There is limited information on the biochemical and physiological effects of 2-(Diethylamino)pentanenitrile. However, it is believed to be a relatively safe compound with low toxicity. It is not known to have any significant effects on the human body, and there are no reports of adverse effects associated with its use in scientific research.

Advantages and Limitations for Lab Experiments

One of the significant advantages of 2-(Diethylamino)pentanenitrile is its versatility in organic synthesis. It can be used as a building block in the synthesis of various organic compounds, making it an essential compound in the field of organic chemistry. However, the limitations of DEPN include its relatively low yield and the requirement for specialized equipment for its synthesis.

Future Directions

There are many future directions for the use of 2-(Diethylamino)pentanenitrile in scientific research. One of the most promising areas is in the synthesis of new pharmaceuticals and agrochemicals. DEPN can be used as a building block in the synthesis of new compounds with improved properties such as increased efficacy and reduced toxicity. Additionally, the use of DEPN in coordination chemistry and catalysis is an area that is currently being explored. Overall, the future of 2-(Diethylamino)pentanenitrile in scientific research is promising, and there are many opportunities for further exploration and development.
Conclusion:
In conclusion, 2-(Diethylamino)pentanenitrile is a versatile compound that is widely used in scientific research. Its unique properties make it an essential compound in the field of organic chemistry. The synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of 2-(Diethylamino)pentanenitrile have been discussed in this paper. The future of DEPN in scientific research is promising, and there are many opportunities for further exploration and development.

Synthesis Methods

The synthesis of 2-(Diethylamino)pentanenitrile can be achieved through the reaction of diethylamine and pentanenitrile in the presence of a catalyst. The reaction proceeds via a nucleophilic addition-elimination mechanism, and the product is obtained after purification through distillation. The yield of the product can be improved by optimizing the reaction conditions such as temperature, pressure, and reaction time.

Scientific Research Applications

2-(Diethylamino)pentanenitrile is widely used in scientific research as a building block in the synthesis of various organic compounds. It is used in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals. It is also used as a reagent in organic synthesis and as a ligand in coordination chemistry. The unique properties of DEPN make it an essential compound in the field of organic chemistry.